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Essential Safety and Handling of D-Sorbitol-d2-1
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for D-Sorbitol-d2-1, a deuterated form of D-Sorbitol. The

following procedures and recommendations are based on established safety protocols for D-

Sorbitol and are directly applicable to its deuterated analogue due to their chemical similarities.

Personal Protective Equipment (PPE)
When handling D-Sorbitol-d2-1, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The recommended PPE includes:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that

conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber with a thickness greater

than 0.11 mm, should be worn.[3] It is important to select gloves based on an evaluation of

potential hazards, duration of use, and the physical conditions of the workplace.[4]

Skin and Body Protection: A laboratory coat is the minimum requirement.[4] For more

extensive handling, wear appropriate protective clothing to prevent skin contact.[1][5]
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Respiratory Protection: If there is a risk of dust formation or if working in a poorly ventilated

area, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling D-Sorbitol-d2-1 from the moment it is received to its final

disposal is critical for laboratory safety and operational efficiency.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][6]

Keep away from incompatible materials such as strong oxidizing agents.[2][6]

D-Sorbitol is hygroscopic, meaning it absorbs moisture from the air; therefore, proper sealing

of the container is essential.[4][6]

2. Handling and Use:

All handling should be conducted in a well-ventilated area.[4][7]

Avoid generating dust.[6][8] Use dry clean-up procedures if any material is spilled.[8]

Avoid contact with skin, eyes, and clothing.[4][7]

Do not eat, drink, or smoke in the handling area.[5][7]

Wash hands thoroughly with soap and water after handling.[4][7]

3. Spills and Emergency Procedures:

Spills: In case of a spill, immediately clean it up by vacuuming or sweeping the material and

placing it into a suitable, labeled disposal container.[1][4][6] Avoid generating dust during

cleanup.[1][6]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[6]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Get medical aid if irritation develops.[1][6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms appear.[1][6]

Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or

water. Seek medical attention.[1][6]

4. Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[8]

Dispose of the contents and container to an approved waste disposal plant.[4]

Do not allow the product to enter drains, other waterways, or soil.[4]

Quantitative Data
The following table summarizes key physical and chemical properties of D-Sorbitol, which are

expected to be very similar for D-Sorbitol-d2-1.

Property Value

Molecular Formula C₆H₁₄O₆

Molecular Weight 182.17 g/mol [2]

Melting Point 95 - 99 °C / 203 - 210.2 °F[2]

Specific Gravity 1.489[2]

Solubility Soluble in water[2]

pH 6-7 (70% aqueous solution)[2]
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Experimental Workflow
The following diagram illustrates the standard workflow for handling D-Sorbitol-d2-1 in a

laboratory setting.
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Caption: Workflow for the safe handling of D-Sorbitol-d2-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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